(5Z)-5-[(4-methoxy-1H-indol-3-yl)methylidene]imidazolidine-2,4-dione

• IUPAC Name: (5Z)-5-[(4-methoxy-1H-indol-3-yl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H11N3O3/c1-19-10-4-2-3-8-11(10)7(6-14-8)5-9-12(17)16-13(18)15-9/h2-6,14H,1H3,(H2,15,16,17,18)/b9-5-
• InChI Key: NOXGIKNROCEZJQ-UITAMQMPSA-N
• Canonical SMILES: COC1=CC=CC2=C1C(=CN2)C=C3C(=O)NC(=O)N3
• Isomeric SMILES: COC1=CC=CC2=C1C(=CN2)/C=C\3/C(=O)NC(=O)N3
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol

Description

(5Z)-5-[(4-methoxy-1H-indol-3-yl)methylidene]imidazolidine-2,4-dione is a chemical compound with unique properties that have garnered interest in various scientific fields

Preparation Methods

The synthesis of (5Z)-5-[(4-methoxy-1H-indol-3-yl)methylidene]imidazolidine-2,4-dione involves several steps and specific reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out through C-H alkylation using a mechanical grinding method under the action of a manganese catalyst and magnesium metal . Industrial production methods may vary, but they typically involve similar synthetic routes with optimized conditions for large-scale production.

Chemical Reactions Analysis

(5Z)-5-[(4-methoxy-1H-indol-3-yl)methylidene]imidazolidine-2,4-dione undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(5Z)-5-[(4-methoxy-1H-indol-3-yl)methylidene]imidazolidine-2,4-dione has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Medicine: It is being explored for its potential therapeutic effects and as a component in drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of (5Z)-5-[(4-methoxy-1H-indol-3-yl)methylidene]imidazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

(5Z)-5-[(4-methoxy-1H-indol-3-yl)methylidene]imidazolidine-2,4-dione can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2632: A cephalosporin antibiotic.

CID 6540461: Another cephalosporin antibiotic.

CID 5362065: A cephalosporin antibiotic with a different structure.

CID 5479530: A cephalosporin antibiotic with unique properties.

These compounds share some similarities in their chemical structure and properties, but this compound stands out due to its specific applications and unique characteristics.